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Introduction and Chemical Profile

Nocodazole is a synthetic benzimidazole derivative that acts as a reversible inhibitor of microtubule

polymerization. This property makes it an indispensable tool in cell biology for disrupting mitotic spindle

formation, effectively preventing cells from progressing from metaphase into anaphase and leading to

mitotic arrest [1] [2]. Beyond its primary mechanism, recent research has identified that nocodazole also

acts as an inhibitor of several cancer-related kinases, including ABL, c-KIT, BRAF, and MEK1/2,

suggesting a broader spectrum of biochemical activity [2]. It is typically used for cell cycle synchronization,

studying mitotic processes, and investigating intracellular transport mechanisms that depend on microtubule

networks [3] [4].

To ensure experimental reproducibility and efficacy, proper preparation and storage of nocodazole stock

solutions are critical. This document provides detailed, step-by-step protocols for stock solution preparation,

dilution schemes, and specific experimental applications, supported by structured data tables and workflow

visualizations.
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This section outlines the standard procedure for creating a concentrated stock solution of nocodazole using

dimethyl sulfoxide (DMSO) as a solvent.

Materials and Reagents

Nocodazole powder (Purity: ≥95% to ≥98%) [2] [5]

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade [6]
Sterile glass vial or microcentrifuge tubes

Analytical balance
Vortex mixer

Personal protective equipment (lab coat, gloves, safety glasses)

Step-by-Step Preparation Protocol

Weighing: Bring the nocodazole powder to room temperature. Accurately weigh out 10 mg of

nocodazole powder.
Reconstitution: Add 1 mL of anhydrous DMSO directly to the vial containing the 10 mg of powder.

This yields a concentrated stock solution of 10 mg/mL, which is equivalent to approximately 33.2
mM (based on a molecular weight of 301.3 g/mol) [1] [2].

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved. The
solution should appear clear.

Aliquoting: Immediately aliquot the stock solution into small, single-use volumes (e.g., 3-20 µL) to
minimize freeze-thaw cycles and maintain stability [1].

Storage: Store aliquots at -20°C in a desiccated environment, protected from light. Under these
conditions, the stock solution is stable for at least 2 to 3 months [2] [4].

Preparation Workflow

The following diagram summarizes the stock solution preparation process:
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Start Preparation

Weigh 10 mg Nocodazole Powder

Add 1 mL DMSO

Vortex Until Fully Dissolved

Aliquot into Small Volumes

Store at -20°C
(Desiccated, Dark)

Ready for Use

Click to download full resolution via product page

Working Solution Formulation

Nocodazole is used experimentally across a broad range of working concentrations, typically from 100 nM

to 30 µM, depending on the desired cellular effect and the specific cell line [1] [7]. Higher concentrations

(e.g., 1-10 µM) are generally used to induce complete microtubule depolymerization, while lower
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concentrations (e.g., below 100 nM) may be sufficient to alter microtubule dynamics without full

depolymerization [2].

Intermediate and Working Dilution Guide

To avoid using high concentrations of DMSO in cell culture, a serial dilution strategy is recommended. The

table below outlines a standard dilution scheme to achieve a common working concentration of 3.3 µM.

Table 1: Standard Dilution Scheme for a 3.3 µM Working Solution

Step Solution Volume Diluent
Resulting
Concentration

Key Application

1 33 mM Stock 3 µL 97 µL DMSO 1 mM Intermediate Primary intermediate
stock

2 1 mM
Intermediate

33 µL 10 mL Culture
Medium

3.3 µM Working Cell treatment [1]

Alternatively, other suppliers suggest directly reconstituting 10 mg of powder in 10 mL of DMSO to create a

1 mg/mL (~3.3 mM) stock solution, which can then be diluted into culture medium at volumes appropriate

to achieve final working concentrations, typically between 0.1 to 1 µg/mL (~0.33 to 3.3 µM) [2].

Critical Consideration: DMSO Toxicity

DMSO is a crucial solvent for hydrophobic compounds like nocodazole, but its cytotoxic effects must be

carefully managed. A 2022 study on rheumatoid arthritis fibroblast-like synoviocytes (FLSs) demonstrated

that DMSO concentrations as low as 0.1% can cause significant toxicity (5-12% cell death), while

concentrations above 0.5% lead to substantial cell death (≈25%) [8]. The study concluded that DMSO

concentrations below 0.05% are considered safe for these sensitive primary cells [8]. As a general rule,

0.1% DMSO is considered safe for most cell lines, and 0.5% is tolerated by many, but primary cells

require lower concentrations [6]. It is imperative to include a vehicle control containing an equivalent

concentration of DMSO in every experiment to account for any solvent-induced effects.
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Experimental Applications and Protocols

Cell Synchronization in Mitosis

A primary application of nocodazole is the synchronization of mammalian cell populations in prometaphase

by disrupting the mitotic spindle. The protocol below is adapted from a method used for synchronizing

mouse embryonic stem cells (mESCs) [3].

Table 2: Key Resources for Cell Synchronization

Reagent/Resource Source Identifier/Example

Nocodazole Sigma M1404 [3]

Cell Lines - mESCs, U2OS, HeLa [3]

Equipment - 75 cm² flasks, inverted microscope, hemocytometer [3]

4.1.1 Synchronization Protocol

Culture Cells: Grow mESCs in appropriate medium to 80-90% confluence in 75 cm² flasks.

Apply Nocodazole: Add nocodazole from the stock solution to the culture medium to a final
concentration of 1 µg/mL (~3.3 µM) [3].

Incubate: Incubate the cells for 5 hours at 37°C.
Monitor: Check for the presence of rounded-up cells under an inverted microscope. A successful

treatment typically yields 40-50% rounded cells [3].
Collect Mitotic Cells: Gently tap the flask to dislodge the loosely-adherent mitotic cells. Recover the

floating cells in fresh culture medium.
Wash and Seed: Wash the collected cells once with medium to remove the drug. Count the cells and

seed them into new flasks with pre-warmed, drug-free medium.
Sample Analysis: Sample cells immediately (time = 0) and at hourly intervals post-release to analyze

synchrony, typically via FACS analysis and Western blotting [3].

Experimental Workflow for Synchronization
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The logical flow of the synchronization experiment is visualized below:

Grow Cells to
80-90% Confluence

Add Nocodazole
(Final Conc. 1 µg/mL)

Incubate 5h at 37°C

Monitor for
Rounded Cells

Shake Off & Collect
Mitotic Cells

Wash to Remove Drug

Seed in Fresh Medium

Analyze Cell Cycle
(FACS, Western Blot)

Click to download full resolution via product page

Data Summary Tables
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For quick reference, the following tables consolidate key quantitative information about nocodazole.

Table 3: Nocodazole Chemical and Storage Profile

Parameter Specification Reference

Molecular Weight 301.3 g/mol [2] [4]

Molecular Formula C₁₄H₁₁N₃O₃S [2] [4]

CAS Number 31430-18-9 [2] [4]

Purity ≥95% to ≥98% [2] [5]

Solubility 10 mg/mL in DMSO [1] [2]

Stock Stability 2-3 months at -20°C [2] [4]

Lyophilized Powder Stability 24 months at room temperature [2]

Table 4: Summary of Nocodazole Activity in Various Cell Lines

Cell Line Assay Type
Concentration
(IC₅₀/GI₅₀)

Incubation
Time

Reference

L1210 Murine
Leukemia

Growth Inhibition 38 nM Not Specified [7]

HeLa Antiproliferative 0.01 - 0.063 µM 48 hrs [7]

A549 Cytotoxicity 0.0366 µM 24 hrs [7]

U2OS Mitotic Arrest
(EC₅₀)

0.05 µM 72 hrs [7]

PANC1 Antiproliferative 0.01 - 0.029 µM 48 hrs [7]
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Troubleshooting and Best Practices

Inadequate Mitotic Arrest: If the percentage of rounded cells is low after treatment, confirm the final
concentration of nocodazole in the medium using a calibrated method and ensure the stock solution

has not expired.
High Cell Death: This can result from excessive DMSO concentration. Re-calculate dilutions to

ensure the final DMSO concentration does not exceed 0.1% for sensitive cells and 0.5% for hardier
cell lines [8] [6].

Variable Results Between Cell Lines: Different cell lines exhibit varying sensitivities to nocodazole.
It is highly recommended to perform a dose-response curve for each new cell line to determine the

optimal concentration that maximizes mitotic arrest while minimizing cytotoxicity [7].
Light Sensitivity: Nocodazole is light-sensitive. Always store the drug in the dark and protect

working solutions from prolonged light exposure during experiments [2].

Conclusion

Nocodazole remains a powerful and versatile tool for manipulating and studying the microtubule

cytoskeleton and cell cycle. The reliability of experimental results is heavily dependent on the proper

preparation and handling of stock solutions, precise dilution to defined working concentrations, and careful

control for solvent toxicity. By adhering to the detailed protocols and best practices outlined in this

document, researchers can ensure consistent and reproducible outcomes in their experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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